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Compound of Interest

Compound Name: Boc-D-4-Pal-OH

Cat. No.: B558583 Get Quote

Technical Guide: Boc-D-4-Pal-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data,

properties, and applications of Boc-D-4-Pal-OH (Nα-Boc-3-(4-pyridyl)-D-alanine). Due to the

limited publicly available data for this specific compound, this guide also includes information

on structurally similar compounds and general protocols for its primary application in peptide

synthesis to provide a thorough resource.

Chemical and Physical Properties
Boc-D-4-Pal-OH is a synthetic amino acid derivative widely used as a building block in solid-

phase peptide synthesis (SPPS). The tert-butyloxycarbonyl (Boc) protecting group on the

alpha-amino group allows for the controlled, stepwise addition of the amino acid to a growing

peptide chain.

Table 1: Physical and Chemical Properties of Boc-D-4-Pal-OH
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Property Value Source

Chemical Formula C₁₃H₁₈N₂O₄ [1]

Molecular Weight 266.29 g/mol [1]

Appearance White to off-white solid
MedChemExpress Product

Information

Synonyms Nα-Boc-3-(4-pyridyl)-D-alanine [1]

CAS Number 37535-58-3
MedChemExpress Product

Information

Solubility
Soluble in DMSO (40 mg/mL

with sonication)

MedChemExpress Product

Information

Safety Data Sheet (SDS) Information
The following sections summarize the available safety information for Boc-D-4-Pal-OH. It is

important to note that a complete, publicly available SDS with all quantitative data is not

available. Therefore, caution should be exercised, and standard laboratory safety protocols for

handling chemical reagents should be followed.

Hazards Identification
According to a safety data sheet from AAPPTec, Boc-D-4-Pal-OH has no known OSHA

hazards.[2] However, as with any chemical, it should be handled with care. For the similar

compound, Boc-D-phenylalanine, some suppliers indicate it may cause serious eye irritation.

First-Aid Measures
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Exposure First-Aid Procedure

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

This information is based on general laboratory safety practices for chemical reagents.

Fire-Fighting Measures
Measure Recommendation

Suitable Extinguishing Media

For small fires, use a carbon dioxide or dry

chemical extinguisher. For large fires, use water

spray, fog, or foam. Do not use a water jet.[1]

Hazardous Decomposition Products
Oxides of carbon (CO, CO₂) and nitrogen

(NOx).[1]

Special Protective Equipment
Firefighters should wear positive pressure self-

contained breathing apparatus (SCBA).[1]

Table 2: Flammability Data for Boc-D-4-Pal-OH

Property Value

Flash Point No data available[1]

Ignition Temperature No data available[1]

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of Boc-D-4-Pal-OH and

ensuring laboratory safety.
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Table 3: Handling and Storage Recommendations

Condition Recommendation Source

Handling

Avoid formation of dust and

aerosols. Provide appropriate

exhaust ventilation at places

where dust is formed.

General Laboratory Practice

Storage (Powder)

Sealed storage, away from

moisture. Store at -20°C for up

to 1 year, or at -80°C for up to

2 years.

[1]

Storage (In Solvent)

Store at -20°C for up to 1

month, or at -80°C for up to 6

months.

[1]

Toxicological and Ecological Information
There is no specific quantitative toxicological or ecological data publicly available for Boc-D-4-
Pal-OH. Researchers should handle this compound as a substance with unknown toxicity and

take appropriate precautions to avoid exposure and environmental release.

Experimental Protocols: Application in Peptide
Synthesis
The primary application of Boc-D-4-Pal-OH is in solid-phase peptide synthesis (SPPS) utilizing

the Boc protection strategy. The D-configuration of the amino acid can be strategically

incorporated into peptide sequences to enhance their resistance to enzymatic degradation, a

common strategy in drug design.

General Workflow for Boc Solid-Phase Peptide
Synthesis (Boc-SPPS)
The following diagram illustrates the general workflow for incorporating an amino acid like Boc-
D-4-Pal-OH into a peptide chain using Boc-SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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